Cas no 2169658-17-5 (Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino-)

• Product Name: Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino-
• CAS No: 2169658-17-5
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 5260957
• Update Time: 2025-05-21

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino-

• Inchi： 1S/C6H5N5O2/c7-4-3(5(12)13)9-10-6-8-1-2-11(4)6/h1-2H,7H2,(H,12,13)
• InChI Key： NUOOBOSZXICVOD-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(N)N2C=CN=C2N=1

Additional information on Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino-

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino- (CAS No: 2169658-17-5)

The compound Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino-, with the CAS number 2169658-17-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug design and advanced materials development.

Recent studies have highlighted the potential of this compound as a building block for developing novel anti-cancer agents. Researchers have explored its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against human breast cancer cells. The imidazo[2,1-c][1,2,4]triazine core structure has been found to enhance bioavailability and selectivity when incorporated into drug molecules.

In addition to its pharmaceutical applications, this compound has also shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). A 2023 paper in Advanced Materials reported that thin films synthesized using this compound exhibit excellent charge transport characteristics. The presence of the carboxylic acid group and the amino substituent plays a crucial role in tuning the electronic properties of the material.

The synthesis of Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino- involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, researchers have utilized palladium-catalyzed coupling reactions to achieve higher yields while maintaining product purity.

Beyond its direct applications, this compound serves as a valuable tool for studying fundamental chemical processes. Its reactivity under various conditions provides insights into heterocyclic chemistry and supramolecular interactions. A 2023 study in Nature Chemistry utilized this compound to investigate hydrogen bonding networks in crystal engineering.

In conclusion, the compound Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino-, with CAS number 2169658-17-5, represents a versatile building block with wide-ranging applications across multiple disciplines. Its role in drug discovery and materials science underscores its importance as a key molecule for future innovations.